Cas no 439095-36-0 (3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 439095-36-0
• MF: C₁₆H₁₀ClN₃S
• MW: 311.788700580597
• MDL: MFCD03012212
• CID: 5233341
• Update Time: 2026-03-08

3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLOROPHENYL)-7-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE
• 3-(4-chlorophenyl)-7-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 3-(4-chlorophenyl)-7-(2-thienyl)-
• 3-(4-chlorophenyl)-7-thiophen-2-ylpyrazolo[1,5-a]pyrimidine
• Oprea1_635241
• STL198387
• 3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine

• MDL： MFCD03012212
• Inchi： 1S/C16H10ClN3S/c17-12-5-3-11(4-6-12)13-10-19-20-14(7-8-18-16(13)20)15-2-1-9-21-15/h1-10H
• InChI Key： ADLSCDUKUJZXQZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NN2C(=CC=NC2=1)C1=CC=CS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 4
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine

Introduction to 3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine (CAS No. 439095-36-0)

3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine, with the CAS number 439095-36-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine make it a promising candidate for various therapeutic applications.

The molecular structure of 3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine consists of a pyrazolopyrimidine core substituted with a 4-chlorophenyl group at the 3-position and a 2-thienyl group at the 7-position. These substituents play a crucial role in modulating the compound's biological activity and pharmacological properties. The presence of the chlorophenyl group enhances lipophilicity, which can improve cellular uptake and distribution. Meanwhile, the thienyl group contributes to the compound's stability and bioavailability.

Recent studies have highlighted the potential of 3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine in various therapeutic areas. One notable application is its use as an anticancer agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine has shown promise as an anti-inflammatory agent. A study published in the European Journal of Pharmacology reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. These properties are essential for developing effective drug formulations that can be easily administered to patients.

To further enhance its therapeutic potential, researchers are exploring various chemical modifications to optimize the pharmacological profile of 3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine. For instance, substituting different functional groups at various positions on the pyrazolopyrimidine core can lead to compounds with improved potency and selectivity. These efforts are aimed at developing more effective and safer drugs for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine (CAS No. 439095-36-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.